2,4-O-Dimethylzearalenone

• CAS No.: 10497-40-2
• Molecular Formula: C10H15BrO
• Molecular Weight: 346.4 g/mol
• IUPAC Name: (4S,12E)-16,18-dimethoxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraene-2,8-dione
• InChI: InChI=1S/C20H26O5/c1-14-8-7-11-16(21)10-6-4-5-9-15-12-17(23-2)13-18(24-3)19(15)20(22)25-14/h5,9,12-14H,4,6-8,10-11H2,1-3H3/b9-5+/t14-/m0/s1
• InChI Key: MYILAUURZUNHGP-KVEVGEHQSA-N
• SMILES: CC1CCCC(=O)CCCC=CC2=C(C(=CC(=C2)OC)OC)C(=O)O1
• Isomeric SMILES: C[C@H]1CCCC(=O)CCC/C=C/C2=C(C(=CC(=C2)OC)OC)C(=O)O1

Description

2,4-O-Dimethylzearalenone is a methylated derivative of zearalenone, a mycotoxin produced by Fusarium species. Structurally, it features methoxy (-OCH₃) groups at the 2- and 4-positions of the zearalenone backbone (a resorcylic acid lactone) . Synonyms include 14,16-dimethoxy-3-methyl-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecine-1,7-dione and AC1LD5LH . It is primarily used as an analytical reference standard in toxicology and metabolism studies, with suppliers such as Honeywell Research Chemicals offering it in standardized solutions .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Comparison

Table 1: Key Properties of 2,4-O-Dimethylzearalenone and Analogues

Compound	Structural Modifications	Molecular Weight*	LogP (Predicted)	Estrogenic Activity	Metabolic Fate
Zearalenone	Hydroxyl groups at 2,4 positions	318.36 g/mol	~3.1	High	Hydroxylated, glucuronidated
2,4-O-Dimethylzearalenone	Methoxy groups at 2,4 positions	346.41 g/mol	~4.0	Reduced (inferred)	Demethylation, conjugation
Zearalenone-14-O-β-glucoside	Glucoside at position 14	480.49 g/mol	~1.5	Low (inactivated)	Renal excretion
Zearalanone	Saturated lactone ring (reduced double bond)	320.38 g/mol	~3.3	Moderate	Hydrogenation pathways

*Calculated based on IUPAC formulas from and .

Bioactivity and Toxicology

• Zearalenone: Exhibits high estrogenic activity due to hydroxyl groups at positions 2 and 4, which facilitate binding to estrogen receptors. Doses as low as 100 ng/mL show significant biological effects in animal models .
• 2,4-O-Dimethylzearalenone: Methoxy groups reduce polarity and receptor affinity, likely lowering estrogenic potency. suggests altered absorption kinetics (e.g., delayed peak plasma levels at 24 hours post-exposure, denoted as "24m24" in bioassays) compared to zearalenone .
• Zearalenone-14-O-β-glucoside: The glucoside moiety increases water solubility, promoting renal excretion and reducing toxicity .

Metabolic Pathways

• Zearalenone: Undergoes hydroxylation (e.g., α- and β-zearalenol) and glucuronidation for detoxification .
• 2,4-O-Dimethylzearalenone: Likely metabolized via demethylation to regenerate active hydroxyl groups, though this pathway is slower than zearalenone’s direct conjugation .

Research Implications

• Analytical Chemistry: 2,4-O-Dimethylzearalenone serves as a critical reference standard for detecting methylated mycotoxin derivatives in food and biological samples .
• Toxicology : Its reduced estrogenicity suggests it may act as a biomarker of exposure rather than a primary toxin, though demethylation in vivo could restore activity .